Cas no 176787-43-2 (Carbonic acid, cyclohexylmethyl 4-nitrophenyl ester)

• Product Name: Carbonic acid, cyclohexylmethyl 4-nitrophenyl ester
• CAS No: 176787-43-2
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 1363888
• PubChem ID: 11011352
• Update Time: 2025-04-20

Carbonic acid, cyclohexylmethyl 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, cyclohexylmethyl 4-nitrophenyl ester
• SCHEMBL6397367
• 176787-43-2
• Cyclohexylmethyl 4-nitrophenyl carbonate
• DTXSID101275350

• Inchi： 1S/C14H17NO5/c16-14(19-10-11-4-2-1-3-5-11)20-13-8-6-12(7-9-13)15(17)18/h6-9,11H,1-5,10H2
• InChI Key： MHOQVCQZAVYWDZ-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CC1CCCCC1

Computed Properties

• Exact Mass: 279.11071
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67